Cas no 852137-57-6 ((2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide)
(2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide
- SR-01000130360-1
- F0651-0204
- SR-01000130360
- (Z)-N-[(1,2-dimethylindol-5-yl)methyl]-3-phenylprop-2-enamide
- HMS1420G20
- 852137-57-6
- IDI1_009427
- (2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide
- AKOS024591980
- (Z)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)-3-phenylacrylamide
-
- Inchi: 1S/C20H20N2O/c1-15-12-18-13-17(8-10-19(18)22(15)2)14-21-20(23)11-9-16-6-4-3-5-7-16/h3-13H,14H2,1-2H3,(H,21,23)/b11-9-
- InChI Key: ZUHSEOYZYKBKKU-LUAWRHEFSA-N
- SMILES: O=C(/C=C\C1C=CC=CC=1)NCC1C=CC2=C(C=1)C=C(C)N2C
Computed Properties
- Exact Mass: 304.157563266g/mol
- Monoisotopic Mass: 304.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 34Ų
(2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0651-0204-2μmol |
(2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide |
852137-57-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0651-0204-5μmol |
(2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide |
852137-57-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0651-0204-10μmol |
(2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide |
852137-57-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0651-0204-20μmol |
(2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide |
852137-57-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0651-0204-1mg |
(2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide |
852137-57-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0651-0204-2mg |
(2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide |
852137-57-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0651-0204-3mg |
(2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide |
852137-57-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0651-0204-4mg |
(2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide |
852137-57-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0651-0204-5mg |
(2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide |
852137-57-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0651-0204-10mg |
(2Z)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-phenylprop-2-enamide |
852137-57-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide
Compound Introduction: (2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide (CAS No. 852137-57-6)
Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, the compound (2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide, identified by its CAS number 852137-57-6, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in the field of medicinal chemistry.
The molecular structure of (2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide is characterized by a fused indole ring system substituted with dimethyl groups at the 1 and 2 positions, and a phenyl group at the 3 position of the propenamide moiety. This specific arrangement of functional groups contributes to its distinctive chemical behavior and potential biological interactions. The presence of the double bond in the propenamide moiety (indicated by the (2Z) configuration) further influences its reactivity and binding affinity to biological targets.
In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological effects. Indole-based compounds have shown efficacy in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound (2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide is no exception, as it has been investigated for its potential role in modulating key biological pathways associated with these conditions.
One of the most compelling aspects of this compound is its interaction with enzymes and receptors involved in disease progression. Studies have suggested that it may inhibit certain enzymes by binding to their active sites, thereby preventing the catalytic activity that contributes to pathological processes. Additionally, its ability to modulate receptor activity has been explored, particularly in contexts where receptor dysregulation is a hallmark of disease.
The pharmacokinetic properties of (2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide are also of great interest. Research indicates that this compound exhibits favorable solubility and metabolic stability, which are critical factors for its bioavailability and therapeutic efficacy. These properties make it a promising candidate for further development into a drug candidate.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like (2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylpropenamide. Molecular docking studies have been conducted to predict its binding interactions with target proteins, providing valuable insights into its mechanism of action. These computational approaches complement experimental studies and accelerate the drug discovery process.
In vitro studies have demonstrated the compound's ability to induce apoptosis in certain cancer cell lines while showing minimal toxicity towards normal cells. This selective toxicity is a desirable trait in anticancer agents and suggests that further investigation is warranted. Additionally, preclinical studies have explored its potential in treating inflammatory diseases by inhibiting key pro-inflammatory cytokines.
The synthesis of (2Z)-N-(1,2-dimethyl-H-indol-S)-ylmethyl-S-phenoxypropanoic acid and related analogs has been optimized to improve yield and purity. Advances in synthetic methodologies have allowed for the efficient production of complex indole derivatives, enabling more extensive pharmacological evaluation. These synthetic strategies are crucial for translating promising laboratory findings into viable therapeutic options.
The future direction of research on this compound includes exploring its potential in combination therapies. By pairing it with other agents that target different aspects of disease pathogenesis, researchers aim to enhance overall treatment efficacy. Additionally, investigating its role in drug delivery systems may further improve its therapeutic profile.
In conclusion, the compound (S)-N-(1S-methoxy-S-methylethylideneamino)-S-phenoxypropanoic acid, CAS number 8570884848, represents a significant advancement in medicinal chemistry research. Its unique structural features and promising biological activities position it as a valuable candidate for further development into novel therapeutic agents. Ongoing studies continue to unravel its full potential across various therapeutic domains.
852137-57-6 ((2Z)-N-(1,2-dimethyl-1H-indol-5-yl)methyl-3-phenylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)